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Compound of Interest

Compound Name: 2-Bromo-4-fluoropyridine

Cat. No.: B1291336 Get Quote

Essential Safety and Handling Guide for 2-Bromo-4-
fluoropyridine
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-4-fluoropyridine, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is essential for ensuring laboratory safety and proper

chemical management.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Bromo-4-fluoropyridine is a combustible liquid that is harmful if swallowed and can cause

serious eye and skin irritation.[1][2][3] Appropriate PPE is mandatory to prevent exposure.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection
Tight-sealing safety goggles or

a face shield.[4][5]

To protect against splashes

and vapors that can cause

serious eye damage.[1][3]

Hand Protection

Wear appropriate protective

gloves.[4][6] The specific glove

material and thickness should

be selected based on the task

and potential for exposure.

Consult the glove

manufacturer for breakthrough

times and degradation data.

To prevent skin contact, as the

substance can cause skin

irritation.[3][4]

Skin and Body Protection

A lab coat or chemical-

resistant apron and closed-toe

shoes are required.[4] For

larger quantities or where

splashing is likely, a chemical-

resistant suit may be

necessary.[5]

To protect the skin from

accidental contact and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4][7][8] If ventilation is

inadequate or exposure limits

are exceeded, a NIOSH/MSHA

or European Standard EN 149

approved respirator with an

organic vapor filter (Type A,

Brown) should be used.[4][9]

To prevent inhalation of

vapors, which may cause

respiratory irritation.[3][4]

Quantitative Data Summary
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Property Value Reference

CAS Number 357927-50-5 [1]

Molecular Formula C5H3BrFN [1]

Molecular Weight 175.99 g/mol [1]

Appearance Liquid [1]

Density 1.699 g/mL at 25 °C [1]

Flash Point 76.7 °C (170.1 °F) - closed cup [1]

Refractive Index n20/D 1.537 [1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2-Bromo-4-fluoropyridine is critical for safety. The

following workflow outlines the key steps.
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Receiving & Storage

Handling & Use

Spill & Emergency Waste Disposal

1. Receiving:
Inspect container for damage and leaks upon arrival.

2. Storage:
Store in a cool, dry, well-ventilated area in a tightly sealed, original container. Keep away from heat, sparks, and open flames.

Intact

3. Don PPE:
Wear appropriate eye protection, gloves, and lab coat.

4. Experimental Use:
Handle exclusively in a chemical fume hood to ensure adequate ventilation.

5. Spill Response:
Evacuate the area. Absorb spill with inert material (sand, vermiculite). Collect in a sealed container for disposal. Avoid breathing vapors.

If Spill Occurs

6. Waste Collection:
Collect unused product and contaminated materials in labeled, sealed containers.

7. Disposal:
Dispose of waste through an approved hazardous waste disposal plant. Do not allow to enter drains. Follow all local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Bromo-4-fluoropyridine.

Experimental Protocols
General Handling Protocol
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Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available. An eyewash station and safety shower must be

accessible.[4][9]

Aliquoting and Use: Conduct all work, including opening containers, transferring, and

weighing, within a certified chemical fume hood to minimize inhalation exposure.[8]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4][6] Decontaminate all surfaces and equipment.

Clothing: Contaminated clothing should be removed immediately and washed before reuse.

[4][6]

Spill Response Protocol
Immediate Actions: In case of a spill, evacuate personnel from the immediate area and move

upwind.[7]

Control and Containment: If safe to do so, stop the leak.[7] Contain the spill using inert

absorbent materials like sand, earth, or vermiculite.[7]

Cleanup: Collect the absorbed material and any recoverable product into a suitable, labeled

container for waste disposal.[7]

Ventilation: Ensure the area is well-ventilated before re-entry.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan
Proper disposal of 2-Bromo-4-fluoropyridine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused or waste 2-Bromo-4-fluoropyridine must be disposed of as

hazardous waste.[4] It should be collected in a clearly labeled, sealed container. Do not mix

with other waste streams unless compatibility is confirmed.
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Contaminated Materials: All materials that have come into contact with 2-Bromo-4-
fluoropyridine, including gloves, absorbent materials from spills, and disposable labware,

must be treated as hazardous waste and disposed of accordingly.[7]

Containers: Empty containers should be triple-rinsed (if appropriate for the container type)

with a suitable solvent, and the rinsate collected as hazardous waste. Dispose of the

container as recommended by the manufacturer or your institution's waste management

guidelines.[7]

Professional Disposal: All waste must be disposed of through a licensed and approved

hazardous waste disposal company, in accordance with local, state, and federal regulations.

[4][9] Never pour 2-Bromo-4-fluoropyridine down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. 4-ブロモ-2-フルオロピリジン 97% | Sigma-Aldrich [sigmaaldrich.com]

3. cdhfinechemical.com [cdhfinechemical.com]

4. fishersci.com [fishersci.com]

5. cdhfinechemical.com [cdhfinechemical.com]

6. aksci.com [aksci.com]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. assets.thermofisher.com [assets.thermofisher.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-4-
fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291336#personal-protective-equipment-for-
handling-2-bromo-4-fluoropyridine]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1291336?utm_src=pdf-body
https://www.benchchem.com/product/b1291336?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC49139_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC49139_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2765703&productDescription=4-BROMO-2-FLROPYRIDINE+95%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL19537&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1291336?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC49139_msds.pdf
https://www.benchchem.com/product/b1291336?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/GB/en/product/aldrich/723339
https://www.sigmaaldrich.com/JP/ja/product/aldrich/722421
https://www.cdhfinechemical.com/images/product/msds/37_744502572_4-BROMO-2-FLUOROPYRIDINECASNO128071-98-7MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2765703&productDescription=4-BROMO-2-FLROPYRIDINE+95%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_824961294_4-Bromo-2-Fluoropyridine-CASNO-128071-98-7-MSDS.pdf
https://aksci.com/sds/J90855_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC49139_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19536~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2023:43:07~~2-Bromo-5-fluoropyridine~~
https://www.fishersci.com/store/msds?partNumber=AAL19537&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1291336#personal-protective-equipment-for-handling-2-bromo-4-fluoropyridine
https://www.benchchem.com/product/b1291336#personal-protective-equipment-for-handling-2-bromo-4-fluoropyridine
https://www.benchchem.com/product/b1291336#personal-protective-equipment-for-handling-2-bromo-4-fluoropyridine
https://www.benchchem.com/product/b1291336#personal-protective-equipment-for-handling-2-bromo-4-fluoropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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